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Compound of Interest

Compound Name: 4-Bromoisoquinolin-8-amine

CAS No.: 351458-46-3

Cat. No.: B1269545

Get Quote

An In-depth Technical Guide to the Solubility of 4-Bromoisoquinolin-8-amine

Abstract
The solubility of an active pharmaceutical ingredient (API) or a key synthetic intermediate is a

critical physicochemical parameter that profoundly influences its bioavailability, formulation, and

overall viability in drug development. This guide provides a comprehensive technical overview

of the solubility characteristics of 4-Bromoisoquinolin-8-amine (CAS No. 351458-46-3), a vital

building block in the synthesis of novel therapeutics, particularly kinase inhibitors. We will

explore its fundamental physicochemical properties, present available solubility data, and offer

detailed, field-proven protocols for its empirical determination. Furthermore, this document

discusses factors influencing solubility and outlines strategies for its enhancement, providing

researchers, scientists, and drug development professionals with a foundational resource for

their work with this important heterocyclic amine.

Introduction: The Critical Role of Solubility
4-Bromoisoquinolin-8-amine is a heterocyclic compound featuring an isoquinoline core, a

bromine substituent, and an exocyclic amine group. This specific arrangement of functional

groups makes it an exceptionally reactive and versatile intermediate in medicinal chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1269545#bc-rfq
https://www.benchchem.com/product/b1269545/docs?utm_src=pdf-body#4-bromoisoquinolin-8-amine-solubility-data
https://www.benchchem.com/product/b1269545/docs?utm_src=pdf-body#4-bromoisoquinolin-8-amine-solubility-data
https://www.benchchem.com/product/b1269545/docs?utm_src=pdf-body#4-bromoisoquinolin-8-amine-solubility-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


However, like many nitrogen-containing heterocyclic compounds, its planar aromatic structure

can lead to poor aqueous solubility, a significant hurdle in drug development.[1] Understanding

and quantifying the solubility of this intermediate is paramount for:

Reaction Condition Optimization: Ensuring the compound remains in solution for efficient

chemical synthesis and purification.

Biological Assay Development: Preparing accurate stock solutions and preventing

precipitation in aqueous assay buffers is crucial for reliable pharmacological data.

Pre-formulation Studies: Early knowledge of solubility informs the strategy for developing a

viable dosage form with acceptable bioavailability.

This guide serves as a practical manual, blending theoretical principles with actionable

experimental protocols to address the challenges associated with the solubility of 4-
Bromoisoquinolin-8-amine.

Physicochemical Profile of 4-Bromoisoquinolin-8-
amine
The solubility of a molecule is intrinsically linked to its physicochemical properties. The

presence of a basic amine, a lipophilic brominated aromatic system, and a hydrogen-bonding

capable nitrogen within the isoquinoline ring creates a complex interplay of forces governing its

interaction with various solvents.

Table 1: Key Physicochemical Properties of 4-Bromoisoquinolin-8-amine
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Property Value Source / Comment

CAS Number 351458-46-3

Molecular Formula C₉H₇BrN₂ Derived from structure.

Molecular Weight 244.05 g/mol

Appearance Pale yellow solid

pKa (Predicted)
~4.5-5.5 (Isoquinoline N),

~3.5-4.5 (8-amino group)

Predicted based on

isoquinoline (pKa 5.14) and

aniline derivatives. The

bromine atom is electron-

withdrawing, which is expected

to decrease the basicity of

both nitrogen atoms.[2]

logP (Predicted) ~2.5 - 3.0
Predicted value; indicates

moderate lipophilicity.

The predicted pKa values suggest that 4-Bromoisoquinolin-8-amine is a weak base.[2][3] It

will become protonated and form salts in strongly acidic conditions, which typically increases

aqueous solubility. Its moderate predicted logP value points towards a balance of hydrophilic

and lipophilic character, consistent with observed solubility in polar organic solvents.

Solubility Profile
Direct quantitative solubility data for 4-Bromoisoquinolin-8-amine is not extensively

published. However, based on its structural properties and information from chemical suppliers,

a qualitative and semi-quantitative profile can be established.

Table 2: Solubility of 4-Bromoisoquinolin-8-amine in Common Laboratory Solvents

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://en.wikipedia.org/wiki/Isoquinoline
https://www.benchchem.com/product/b1269545/docs?utm_src=pdf-body#4-bromoisoquinolin-8-amine-solubility-data
https://en.wikipedia.org/wiki/Isoquinoline
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Amines_and_Heterocycles/24.09%3A_Heterocyclic_Amines
https://www.benchchem.com/product/b1269545/docs?utm_src=pdf-body#4-bromoisoquinolin-8-amine-solubility-data
https://www.benchchem.com/product/b1269545/docs?utm_src=pdf-body#4-bromoisoquinolin-8-amine-solubility-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Type Expected Solubility
Rationale &
Citation

Water Aqueous, Polar Protic Low / Poor

The large,

hydrophobic

brominated aromatic

core outweighs the

hydrophilic

contributions of the

two nitrogen atoms.

Phosphate-Buffered

Saline (PBS, pH 7.4)
Aqueous Buffer Low / Poor

At physiological pH,

the compound will be

predominantly in its

neutral, less soluble

form.

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic High / Freely Soluble

A strong polar aprotic

solvent capable of

disrupting crystal

lattice energy and

forming favorable

interactions.

Acetonitrile (ACN) Polar Aprotic Soluble

A common polar

organic solvent

suitable for this

compound.

Ethanol (EtOH) /

Methanol (MeOH)
Polar Protic Moderately Soluble

The alkyl chain of the

alcohol provides some

non-polar character,

while the hydroxyl

group can hydrogen

bond with the amine

and isoquinoline

nitrogen.

Chloroform (CHCl₃) Non-polar Soluble The parent 4-

Bromoisoquinoline is
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soluble in chloroform.

[4]

Experimental Determination of Solubility
To move beyond qualitative estimates, empirical determination is essential. The two most

common methods in a drug discovery setting are for determining equilibrium and kinetic

solubility.

Protocol for Equilibrium Solubility Determination
(Shake-Flask Method)
This method is the gold standard for determining the thermodynamic equilibrium solubility of a

compound in a given solvent.[5] It measures the concentration of a saturated solution after a

sufficient equilibration period.

Methodology:

Preparation: Add an excess amount of solid 4-Bromoisoquinolin-8-amine to a known

volume of the test solvent (e.g., pH 7.4 PBS) in a glass vial. The excess solid is crucial to

ensure a saturated solution is achieved.

Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25°C or 37°C) using

a mechanical shaker or rotator for a predetermined period (typically 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, allow the suspension to settle. Separate the

undissolved solid from the saturated solution via centrifugation (e.g., 15,000 rpm for 15

minutes) or filtration using a low-binding filter (e.g., 0.22 µm PVDF). This step is critical to

avoid aspirating solid particles, which would artificially inflate the measured concentration.

Quantification: Carefully take an aliquot of the clear supernatant. Dilute it with a suitable

solvent (e.g., Acetonitrile/Water mixture) to a concentration within the linear range of the

analytical method.
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Analysis: Analyze the concentration of the diluted sample using a validated HPLC-UV

method against a standard curve prepared with known concentrations of the compound.
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Caption: Workflow for Equilibrium Solubility Determination.

Protocol for Kinetic Solubility Determination

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1269545/docs?utm_src=pdf-body-img#4-bromoisoquinolin-8-amine-solubility-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinetic solubility measures the concentration at which a compound precipitates when an

aqueous buffer is added to a DMSO stock solution. This high-throughput method mimics the

conditions of many biological assays and is valuable for early-stage discovery.[1]

Methodology:

Stock Solution: Prepare a high-concentration stock solution of 4-Bromoisoquinolin-8-
amine in 100% DMSO (e.g., 20 mM).

Serial Dilution: In a 96-well plate, perform serial dilutions of the DMSO stock solution with

pure DMSO to create a range of concentrations.

Precipitation Induction: Rapidly add the aqueous buffer (e.g., PBS, pH 7.4) to all wells,

including a DMSO-only control. The final DMSO concentration should be low and consistent

across all wells (typically ≤1-2%) to minimize its co-solvent effect.

Incubation: Seal the plate and shake at room temperature for a short, defined period (e.g., 1-

2 hours).

Detection: Measure the amount of precipitate formed. This can be done visually, by

turbidimetry (nephelometry) using a plate reader, or by analyzing the concentration

remaining in solution after filtration/centrifugation via HPLC or UV-Vis spectroscopy.

Determination: The kinetic solubility is defined as the highest concentration at which no

significant precipitation is detected compared to the control.
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Caption: Workflow for Kinetic Solubility Determination.

Factors Influencing Solubility and Enhancement
Strategies
Several factors can be manipulated to improve the solubility of 4-Bromoisoquinolin-8-amine.

Understanding these provides a rational basis for formulation and experimental design.

pH and Salt Formation: As a weak base, the compound's aqueous solubility is highly pH-

dependent. In acidic conditions (pH < pKa), the nitrogen atoms become protonated, forming
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a more soluble salt. Therefore, using acidic buffers or performing salt screening with various

pharmaceutically acceptable acids (e.g., HCl, mesylate, tartrate) is a primary strategy for

enhancing aqueous solubility.

Co-solvents: The use of water-miscible organic solvents like ethanol, propylene glycol, or

PEG 400 can significantly increase solubility. However, the concentration of co-solvents must

be carefully controlled, especially in biological assays where they may exhibit toxicity.

Solid Form: The compound may exist in different crystalline forms (polymorphs) or as an

amorphous solid. Amorphous forms are thermodynamically less stable and typically exhibit

higher apparent solubility and faster dissolution rates than their crystalline counterparts.

Influencing Factors

Solubility of
4-Bromoisoquinolin-8-amine

pH / pKa

Temperature

Solid Form
(Crystal vs. Amorphous)

Solvent System
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Caption: Key factors influencing the solubility of the target compound.

Conclusion
4-Bromoisoquinolin-8-amine is a key synthetic intermediate whose utility is closely tied to its

solubility characteristics. While exhibiting poor solubility in aqueous media, it is readily soluble

in polar aprotic solvents like DMSO and acetonitrile. This guide has provided a detailed
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physicochemical profile and robust, practical protocols for the quantitative measurement of

both its equilibrium and kinetic solubility. For researchers in drug discovery and chemical

synthesis, a thorough understanding and empirical determination of this property are not

merely procedural but are foundational to the success of their work, enabling rational

experimental design, reliable biological data, and informed formulation strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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